Cas no 903519-86-8 (Methoxyeugenol 4-O-rutinoside)

Methoxyeugenol 4-O-rutinoside structure
Methoxyeugenol 4-O-rutinoside structure
Product Name:Methoxyeugenol 4-O-rutinoside
CAS No:903519-86-8
MF:C23H34O12
MW:502.508868694305
CID:2006784
PubChem ID:102384367
Update Time:2024-10-26

Methoxyeugenol 4-O-rutinoside Chemical and Physical Properties

Names and Identifiers

    • (E)-4-hydroxy-3,5-dimethoxyphenylpropene 4-O-alpha-L-rhamnopyranosyl-(1?6)-beta-D-glucopyranoside
    • 2,6-dimethoxy-4-(prop-2-enyl)phenyl O-alpha-L-rhamnopyranosyl-(1?6)-beta-D-glucopyranoside
    • 2,6-Dimethoxy-4-(2-propen-1-yl)phenyl 6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside (ACI)
    • β-D-Glucopyranoside, 2,6-dimethoxy-4-(2-propenyl)phenyl 6-O-(6-deoxy-α-L-mannopyranosyl)- (9CI)
    • 903519-86-8
    • FS-7369
    • DA-75457
    • Methoxyeugenol 4-O-rutinoside
    • HY-N8140
    • E88966
    • CS-0140188
    • AKOS040758442
    • (2R,3R,4R,5R,6S)-2-[[(2R,3S,4S,5R,6S)-6-(2,6-dimethoxy-4-prop-2-enylphenoxy)-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-methyloxane-3,4,5-triol
    • (2R,3R,4R,5R,6S)-2-{[(2R,3S,4S,5R,6S)-6-[2,6-dimethoxy-4-(prop-2-en-1-yl)phenoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy}-6-methyloxane-3,4,5-triol
    • Inchi: 1S/C23H34O12/c1-5-6-11-7-12(30-3)21(13(8-11)31-4)35-23-20(29)18(27)16(25)14(34-23)9-32-22-19(28)17(26)15(24)10(2)33-22/h5,7-8,10,14-20,22-29H,1,6,9H2,2-4H3/t10-,14+,15-,16+,17+,18-,19+,20+,22+,23-/m0/s1
    • InChI Key: ALGDJCMDOIVQMZ-MAYVRUKNSA-N
    • SMILES: O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)O1)C1C(OC)=CC(CC=C)=CC=1OC

Computed Properties

  • Exact Mass: 502.20502652g/mol
  • Monoisotopic Mass: 502.20502652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 177Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.